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Compound of Interest

Compound Name: Sulconazole Nitrate

Cat. No.: B000542

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulconazole nitrate is an imidazole derivative with broad-spectrum antifungal activity.[1][2] In
the analytical laboratory, it serves as a crucial reference standard for the identification and
quantification of sulconazole in pharmaceutical formulations and biological matrices. Its well-
characterized physical and chemical properties ensure the accuracy and reliability of analytical
methods. These notes provide comprehensive information on the use of sulconazole nitrate
as a reference standard, including its specifications, analytical protocols, and the underlying
mechanism of action.

Physicochemical Properties and Specifications

Sulconazole nitrate reference standards are produced under stringent quality control to
ensure their suitability for analytical applications.[3] They are typically qualified as Certified
Reference Materials (CRMs) and offer traceability to primary standards from pharmacopeias
such as the USP and EP.[3]

Table 1: Physicochemical Properties of Sulconazole Nitrate
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Property Value Reference

(¢)-1-[2,4-Dichloro-B-[(p-
Chemical Name chlorobenzyl)thio]lphenethyllimi  [4][5]

dazole mononitrate

Molecular Formula C18H15CIsN2S - HNOs [3][6]

Molecular Weight 460.76 g/mol [31[61[7]

CAS Number 61318-91-0 [31[5]I6]
White to off-white crystalline

Appearance [2][8]
powder

Freely soluble in pyridine;
slightly soluble in ethanol,
N acetone, and chloroform; very
Solubility ] ] [21[81[9]
slightly soluble in water.
Soluble in water (50 mg/ml)

with heat and sonication.

Melting Point Approximately 130°C [2][8]

Table 2: Specifications for Sulconazole Nitrate as a Reference Standard (based on USP)

Parameter Specification Reference

98.0% - 102.0% (on dried

Assay _ [4][10]
basis)
Loss on Drying Not more than 1.0% [4][10]
Residue on Ignition Not more than 0.1% [4][10]
o Infrared Absorption, Test for
Identification ) [4][10]
Nitrate

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
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Sulconazole nitrate exerts its antifungal effect by inhibiting the synthesis of ergosterol, an
essential component of the fungal cell membrane.[7] Specifically, it inhibits the fungal
cytochrome P-450 enzyme, lanosterol 14a-demethylase. This enzyme is critical for the
conversion of lanosterol to ergosterol. The disruption of ergosterol synthesis leads to
alterations in cell membrane permeability and the accumulation of toxic methylated sterols,
ultimately resulting in the inhibition of fungal growth.

Fungal Cell

Click to download full resolution via product page

Caption: Mechanism of action of Sulconazole.

Experimental Protocols

Preparation of Standard and Sample Solutions for HPLC
Analysis

This protocol is based on the USP monograph for Sulconazole Nitrate assay.[4][10]

Materials:

Sulconazole Nitrate Reference Standard (RS)

Sulconazole Nitrate sample

Methanol, HPLC grade

Water, HPLC grade
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Sodium 1-pentanesulfonate

Sulfuric acid, 2N

Volumetric flasks (100 mL)

Pipettes

Syringe filters (0.45 pm)

Procedure:

o Mobile Phase Preparation:

o Dissolve 1.9 g of sodium 1-pentanesulfonate in 300 mL of water.

o Add 700 mL of methanol and mix.

o Adjust the pH to 3.8 + 0.1 with 2N sulfuric acid.

o Filter the mobile phase through a 0.45 um membrane filter and degas.[4][10]

o Standard Preparation (0.2 mg/mL):

o Accurately weigh a quantity of USP Sulconazole Nitrate RS.

o Dissolve it in the Mobile Phase in a volumetric flask to obtain a solution with a known
concentration of about 0.2 mg/mL.[4][10]

o Dilute quantitatively and stepwise if necessary.[4][10]

e Assay Preparation (0.2 mg/mL):

o Accurately weigh about 20 mg of Sulconazole Nitrate sample.

o Transfer to a 100-mL volumetric flask.

o Dissolve in and dilute to volume with the Mobile Phase and mix.[4]
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Caption: HPLC analysis workflow.

High-Performance Liquid Chromatography (HPLC)

Method

This method is for the quantitative determination of sulconazole nitrate.
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Table 3: HPLC Method Parameters

Parameter Specification Reference
Dissolve 1.9 g of sodium 1-
pentanesulfonate in 300 mL of

) water, add 700 mL of

Mobile Phase ] ] ] [4][10]
methanol, and mix. Adjust with
2N sulfuric acid to a pH of 3.8
+ 0.1, filter, and degas.

Column 4.6-mm x 25-cm; packing L1 [4][10]

Column Temperature 40+ 1.0°C [4][10]

Flow Rate About 2 mL/min [4][10]

Detector UV at 230 nm [4][10]

Injection Volume About 10 pL [4][10]

System Suitability:

e Column Efficiency: Not less than 1500 theoretical plates.[4][10]

 Tailing Factor: Not more than 2.3 for the sulconazole nitrate peak.[4][10]

o Relative Standard Deviation (RSD): Not more than 1.5% for replicate injections.[4][10]

Calculation:

Calculate the quantity, in mg, of C1sH15CIsN2S-HNOs in the portion of Sulconazole Nitrate

taken by the formula:

100*C*(rU/rS)

Where:

o C is the concentration, in mg per mL, of USP Sulconazole Nitrate RS in the Standard

preparation.
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e rU is the peak response from the Assay preparation.
e 1S is the peak response from the Standard preparation.[4][10]

Applications in Drug Development

The use of sulconazole nitrate as a reference standard is critical in various stages of drug
development:

Formulation Development: To quantify the active pharmaceutical ingredient (API) in different
formulations and assess content uniformity.

 Stability Studies: To monitor the degradation of sulconazole nitrate in drug products under
various stress conditions.

e Quality Control: For routine testing of raw materials and finished products to ensure they
meet release specifications.

e Pharmacokinetic Studies: To determine the concentration of sulconazole in biological fluids,
such as plasma.[11]

Storage and Handling

Sulconazole nitrate reference standard should be preserved in well-closed containers and
protected from light.[4] It is recommended to store it at 2-8°C.[3] For laboratory use only. Not for
drug, household, or other uses.[9]

Safety Information

Sulconazole nitrate is harmful if swallowed. Appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn when handling the material. Refer to the
Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Sulconazole Nitrate as
a Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
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standard-in-analytical-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.selleckchem.com/products/sulconazole-nitrate.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2009/018738s009lbl.pdf
https://www.sigmaaldrich.com/HK/zh/product/sial/phr3355
http://www.newdruginfo.com/pharmacopeia/usp28/v28230/usp28nf23s0_m78715.htm
https://www.sigmaaldrich.com/SG/en/product/sial/phr3355
https://www.sigmaaldrich.com/HK/zh/product/usp/1623681
https://pubchem.ncbi.nlm.nih.gov/compound/Sulconazole-Nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Sulconazole-Nitrate
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=5b731aa0-fb3f-4a96-9034-636138cbca03
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/523/568/s9632pis.pdf
http://www.pharmacopeia.cn/v29240/usp29nf24s0_m78715.html
https://pubmed.ncbi.nlm.nih.gov/7320848/
https://pubmed.ncbi.nlm.nih.gov/7320848/
https://www.benchchem.com/product/b000542#use-of-sulconazole-nitrate-as-a-reference-standard-in-analytical-labs
https://www.benchchem.com/product/b000542#use-of-sulconazole-nitrate-as-a-reference-standard-in-analytical-labs
https://www.benchchem.com/product/b000542#use-of-sulconazole-nitrate-as-a-reference-standard-in-analytical-labs
https://www.benchchem.com/product/b000542#use-of-sulconazole-nitrate-as-a-reference-standard-in-analytical-labs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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